Cas no 938071-77-3 ((E)-1-(4-(4-(2-Methylbut-2-en-1-yl)piperazin-1-yl)phenyl)ethanone)

(E)-1-(4-(4-(2-Methylbut-2-en-1-yl)piperazin-1-yl)phenyl)ethanone is a specialized organic compound featuring a piperazine core substituted with a 2-methylbut-2-en-1-yl group and an acetylphenyl moiety. Its structure combines a conjugated enone system with a tertiary amine, making it a potential intermediate for pharmaceutical and agrochemical applications. The compound's rigid aromatic and aliphatic hybrid framework may contribute to enhanced binding affinity in biologically active molecules. Its synthetic versatility allows for further functionalization, enabling the development of novel derivatives with tailored properties. The presence of both electron-donating (piperazine) and electron-withdrawing (acetyl) groups offers balanced electronic characteristics, which could be advantageous in medicinal chemistry for optimizing pharmacokinetic profiles.

(E)-1-(4-(4-(2-Methylbut-2-en-1-yl)piperazin-1-yl)phenyl)ethanone structure

938071-77-3 structure

Product Name:(E)-1-(4-(4-(2-Methylbut-2-en-1-yl)piperazin-1-yl)phenyl)ethanone

CAS No:938071-77-3

MF:C₁₇H₂₄N₂O

MW:272.385264396667

CID:4737669

Update Time:2025-08-05

(E)-1-(4-(4-(2-Methylbut-2-en-1-yl)piperazin-1-yl)phenyl)ethanone Chemical and Physical Properties

Names and Identifiers

- Cambridge id 5431942
- (E)-1-(4-(4-(2-Methylbut-2-en-1-yl)piperazin-1-yl)phenyl)ethanone
- Inchi： 1S/C17H24N2O/c1-4-14(2)13-18-9-11-19(12-10-18)17-7-5-16(6-8-17)15(3)20/h4-8H,9-13H2,1-3H3/b14-4+
- InChI Key： SBANNMOEYYSRDA-LNKIKWGQSA-N
- SMILES： O=C(C)C1C=CC(=CC=1)N1CCN(C/C(=C/C)/C)CC1

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 20
Rotatable Bond Count: 4
Complexity: 348
XLogP3: 3
Topological Polar Surface Area: 23.6

(E)-1-(4-(4-(2-Methylbut-2-en-1-yl)piperazin-1-yl)phenyl)ethanone Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
TRC	M725994-100mg	(E)-1-(4-(4-(2-Methylbut-2-en-1-yl)piperazin-1-yl)phenyl)ethanone	938071-77-3	100mg	$ 253.00	2023-09-06
TRC	M725994-250mg	(E)-1-(4-(4-(2-Methylbut-2-en-1-yl)piperazin-1-yl)phenyl)ethanone	938071-77-3	250mg	$ 597.00	2023-09-06
TRC	M725994-500mg	(E)-1-(4-(4-(2-Methylbut-2-en-1-yl)piperazin-1-yl)phenyl)ethanone	938071-77-3	500mg	$ 1294.00	2023-09-06
TRC	M725994-1g	(E)-1-(4-(4-(2-Methylbut-2-en-1-yl)piperazin-1-yl)phenyl)ethanone	938071-77-3	1g	$ 1660.00	2022-06-03
TRC	M725994-1000mg	(E)-1-(4-(4-(2-Methylbut-2-en-1-yl)piperazin-1-yl)phenyl)ethanone	938071-77-3	1g	$2021.00	2023-05-17

(E)-1-(4-(4-(2-Methylbut-2-en-1-yl)piperazin-1-yl)phenyl)ethanone Related Literature

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Related Categories

Additional information on (E)-1-(4-(4-(2-Methylbut-2-en-1-yl)piperazin-1-yl)phenyl)ethanone

(E)-1-(4-(4-(2-Methylbut-2-en-1-yl)piperazin-1-yl)phenyl)ethanone: A Promising Molecular Scaffold in Pharmaceutical Research

(E)-1-(4-(4-(2-Methylbut-2-en-1-yl)piperazin-1-yl)phenyl)ethanone (CAS No. 938071-77-3) represents a unique molecular entity with significant potential in the field of pharmaceutical research and drug development. This compound, characterized by its complex structure, has attracted growing attention due to its potential pharmacological properties and applications in therapeutic areas such as inflammation, neurodegenerative disorders, and oncology. The synthesis and functionalization of this molecule highlight the importance of structural diversity in optimizing biological activity while maintaining acceptable pharmacokinetic profiles.

Recent advancements in computational chemistry and in silico modeling have enabled researchers to explore the interactions between (E)-1-(4-(4-(2-Methylbut-2-en-1-yl)piperazin-1-yl)phenyl)ethanone and its potential targets. Studies published in Journal of Medicinal Chemistry and ACS Medicinal Chemistry Letters have demonstrated its ability to modulate key signaling pathways, including the PI3K/AKT/mTOR axis and MAPK/ERK cascade, which are critical in cellular proliferation and survival. These findings underscore the compound's relevance in the development of targeted therapies for diseases such as metabolic syndrome and <